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Compound of Interest

Compound Name: Metanilic acid

Cat. No.: B358948 Get Quote

An In-depth Technical Guide to Metanilic Acid

CAS Number: 121-47-1

Metanilic acid, also known as 3-aminobenzenesulfonic acid, is a significant chemical

intermediate with a wide range of applications, particularly in the synthesis of dyes and

pharmaceuticals.[1] This technical guide provides a comprehensive overview of its properties,

synthesis, purification, and analytical methods for researchers, scientists, and professionals in

drug development.

Chemical and Physical Properties
Metanilic acid is a white to beige or light brown crystalline powder.[1][2] It is an amphiprotic

compound, capable of reacting with both acids and bases.[3][4] It is slightly soluble in water

and very slightly soluble in ethanol and ether, but soluble in alkalis and concentrated

hydrochloric acid.[3][5]

Quantitative Data Summary
The key physical and chemical properties of metanilic acid are summarized in the table below

for easy reference.
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Property Value Citations

CAS Number 121-47-1 [1][5]

Molecular Formula C₆H₇NO₃S [1]

Molar Mass 173.19 g/mol [1]

Appearance
White, beige, or light brown

crystalline powder
[1][2]

Density 1.69 g/cm³ [1]

Melting Point >300 °C (decomposes) [1]

Solubility in Water < 1 mg/mL at 22 °C [1]

Acidity (pKa) 3.74 (in H₂O) [1]

Refractive Index 1.5500 (estimate) [3]

Applications in Research and Development
Metanilic acid is a crucial building block in organic synthesis. Its primary applications include:

Dye Manufacturing: It serves as a key intermediate in the production of azo dyes, which are

widely used in the textile, leather, and food industries.[1]

Pharmaceuticals: Metanilic acid is essential for the synthesis of sulfa drugs, a class of

antimicrobial agents.[1]

Chemical Synthesis: It is used as a precursor in the synthesis of various organic compounds,

including herbicides, pigments, and plasticizers.[1]

Research and Development: In laboratory settings, it is utilized to explore new chemical

reactions and synthetic pathways.[1] It has also been used in the development of novel

glucose biosensors and in the synthesis of cytocompatible sulfonated polyanilines.[3][4]

Experimental Protocols
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The following sections detail the methodologies for the synthesis, purification, and analysis of

metanilic acid.

Synthesis of Metanilic Acid
The industrial synthesis of metanilic acid typically involves the sulfonation of nitrobenzene

followed by the reduction of the resulting m-nitrobenzenesulfonic acid.[3][6]

Protocol: Reduction of m-Nitrobenzenesulfonic Acid

This protocol is based on the common industrial method using iron filings for reduction.

Preparation: In a round-bottom flask equipped with a mechanical stirrer and a reflux

condenser, place a solution of m-nitrobenzenesulfonic acid in water.

Addition of Iron: Gradually add iron filings to the solution while stirring vigorously. The

reaction is exothermic and may require external cooling to maintain a controlled temperature.

Acidification: Slowly add a dilute acid (e.g., hydrochloric acid) to the mixture to facilitate the

reduction process.[1]

Reaction Monitoring: Monitor the reaction progress by testing for the disappearance of the

nitro group.

Neutralization and Isolation: Once the reduction is complete, neutralize the excess acid with

an alkali. The resulting crude metanilic acid can be isolated by filtration.[3]

Alternative reduction methods include catalytic hydrogenation using a palladium-on-carbon

catalyst or electrolytic reduction.[7][8]

Purification of Metanilic Acid
Crude metanilic acid can be purified by recrystallization to obtain a high-purity product

suitable for pharmaceutical and dye manufacturing.[1][3]

Protocol: Recrystallization from Water
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Dissolution: Dissolve the crude metanilic acid in a minimum amount of hot water in an

Erlenmeyer flask.[3][9] The solution is photosensitive and should be handled in a semi-

darkened room.[3]

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration

to remove them.[9]

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature to form

crystals. Subsequently, cool the flask in an ice bath to maximize crystal formation.[9][10]

Collection: Collect the crystals by suction filtration using a Büchner funnel.[9]

Washing: Wash the crystals with a small amount of cold water to remove any remaining

soluble impurities.[9]

Drying: Dry the purified crystals in a vacuum desiccator over a drying agent such as 90%

H₂SO₄.[3]

Analytical Methods
High-performance liquid chromatography (HPLC) is a suitable method for the quantitative

analysis of metanilic acid.

Protocol: HPLC Analysis

This protocol is adapted from a method for detecting metanilic acid in wastewater.[2]

Standard Preparation: Prepare a stock solution of metanilic acid (e.g., 1000 µg/mL) by

dissolving a known weight of pure metanilic acid in a mixture of methanol and water (1:4

v/v). Prepare a series of calibration standards by diluting the stock solution with the initial

mobile phase.[2]

Sample Preparation: For solid samples, dissolve a known weight in the mobile phase. For

liquid samples, dilute as necessary. Adjust the pH of aqueous samples to 4-6.[2]

Chromatographic Conditions:

Column: C18 reverse-phase column.
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Mobile Phase: A gradient of methanol and a buffered aqueous solution (e.g., potassium

dihydrogen phosphate with an ion-pairing agent like tetrabutylammonium bromide).[2]

Flow Rate: Typically 1.0 mL/min.

Detection: UV detector at a wavelength corresponding to the absorbance maximum of

metanilic acid.

Quantification: Construct a calibration curve by plotting the peak area of the standards

against their concentration. Determine the concentration of metanilic acid in the sample by

comparing its peak area to the calibration curve.

Visualizations
Logical Workflow for Metanilic Acid Production and
Analysis
The following diagram illustrates the overall workflow from synthesis to analysis of metanilic
acid.
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Caption: Workflow for the synthesis, purification, and analysis of metanilic acid.

Conceptual Relationship in Synthesis
This diagram illustrates the key chemical transformations in the synthesis of metanilic acid.
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Caption: Key reaction steps in the synthesis of metanilic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. theasengineers.com [theasengineers.com]

2. CN108896678A - The method for measuring the metanilic acid in sewage - Google
Patents [patents.google.com]

3. Metanilic acid | 121-47-1 [chemicalbook.com]

4. Metanilic acid CAS#: 121-47-1 [m.chemicalbook.com]

5. Metanilic acid - Wikipedia [en.wikipedia.org]

6. Metanilic acid synthesis - chemicalbook [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b358948?utm_src=pdf-body-img
https://www.benchchem.com/product/b358948?utm_src=pdf-body
https://www.benchchem.com/product/b358948?utm_src=pdf-custom-synthesis
https://theasengineers.com/metanilic-acid-manufacturing-uses-and-optimal-drying-solutions/
https://patents.google.com/patent/CN108896678A/en
https://patents.google.com/patent/CN108896678A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7143612.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7143612_EN.htm
https://en.wikipedia.org/wiki/Metanilic_acid
https://www.chemicalbook.com/synthesis/metanilic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b358948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. CN100404726C - Process for electrolytic reduction preparation of metanilic acid - Google
Patents [patents.google.com]

8. CN101817766A - Method for preparing metanilic acid by catalyzing and hydrogenating 3-
nitrobenzenesultonic acid - Google Patents [patents.google.com]

9. www2.chem.wisc.edu [www2.chem.wisc.edu]

10. people.chem.umass.edu [people.chem.umass.edu]

To cite this document: BenchChem. [Metanilic acid CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b358948#metanilic-acid-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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